molecular formula F6Si2 B080809 Hexafluorodisilane CAS No. 13830-68-7

Hexafluorodisilane

Cat. No. B080809
CAS RN: 13830-68-7
M. Wt: 170.16 g/mol
InChI Key: SDNBGJALFMSQER-UHFFFAOYSA-N
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Description

Hexafluorodisilane is a chemical compound with the molecular formula F6Si2 . It has an average mass of 170.161 Da and a monoisotopic mass of 169.944275 Da .


Synthesis Analysis

Hexafluorodisilane can be prepared by the fluorination of hexachlorodisilane or hexabromodisilane by potassium fluoride in boiling acetonitrile . The yields from these reactions are approximately 45% and 60% respectively .


Molecular Structure Analysis

The molecular structure of Hexafluorodisilane consists of two silicon atoms and six fluorine atoms . The structure can be viewed in 3D using specific software .


Chemical Reactions Analysis

Both hexafluorodisilane and hexachlorodisilane are found to react with sulfur trioxide when heated to 400°C for 12 hours . The products of the reaction with hexafluorodisilane are silicon tetrafluoride, silica, and sulfur dioxide .


Physical And Chemical Properties Analysis

Hexafluorodisilane has a density of 1.3±0.1 g/cm³ . Its boiling point is -18.5±9.0 °C at 760 mmHg . The vapour pressure is 3352.5±0.0 mmHg at 25°C . The enthalpy of vaporization is 22.4±3.0 kJ/mol .

Safety and Hazards

In case of inhalation, the victim should be moved into fresh air. If breathing is difficult, oxygen should be given. If not breathing, artificial respiration should be given and a doctor should be consulted immediately . In case of skin contact, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, the eyes should be rinsed with pure water for at least 15 minutes . In case of ingestion, the mouth should be rinsed with water. Vomiting should not be induced .

properties

IUPAC Name

trifluoro(trifluorosilyl)silane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/F6Si2/c1-7(2,3)8(4,5)6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDNBGJALFMSQER-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

F[Si](F)(F)[Si](F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

F6Si2
Record name hexafluorodisilane
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70160564
Record name Hexafluorodisilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70160564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Hexafluorodisilane

CAS RN

13830-68-7
Record name Hexafluorodisilane
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013830687
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Hexafluorodisilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70160564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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